BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Lacidipine-13C4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lacidipine-13C4

Cat. No.: B12363099

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Lacidipine-13C4, a labeled version of the dihydropyridine
calcium channel blocker, Lacidipine. The toxicological properties of this specific isotopically
labeled material have not been fully investigated, and it should be handled as a hazardous
compound.[1][2]

Personal Protective Equipment (PPE)

When handling Lacidipine-13C4, it is crucial to use appropriate personal protective equipment
to prevent exposure.[1] Engineering controls, such as local exhaust ventilation or a process
enclosure, should be in place to control airborne levels.[1] The following PPE is recommended:

o Eye Protection: Wear safety glasses and chemical goggles, especially if splashing is
possible.[1]

o Skin Protection: Appropriate protective gloves and clothing are necessary to prevent skin
exposure.[1] Two pairs of chemotherapy gloves may be required for handling hazardous
drugs.

o Respiratory Protection: In situations with potential for inhalation, a NIOSH/MSHA or
European Standard EN 149 approved full-facepiece airline respirator in positive pressure
mode with emergency escape provisions should be worn.[1]
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Health and Safety Data

Lacidipine is harmful if swallowed.[3][4] The toxicological properties of Lacidipine-13C4 have
not been thoroughly investigated, and direct contact with the skin, eyes, and inhalation should
be avoided.[1]

Category Data

Acute Toxicity Oral LD50 (rat): 880 mg/kg[4]

Intraperitoneal LD50 (mouse): 80,200 ug/kg[4]

Intraperitoneal LD50 (rat): 43,300 pg/kg[4]

Subcutaneous LD50 (rat): 562 mg/kg[4]

Physical Form Solid[2]

Soluble in ethanol, DMSO, and dimethyl
Solubility formamide (DMF).[2] Sparingly soluble in

aqueous buffers.[2]

Storage Store at -20°C in a well-closed container.[1][2]

Handling and Storage

Handling:

e Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke when using this product.[3][5]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust and aerosol formation.[3]
Storage:

« Store in a tightly closed container in a dry and well-ventilated place.[5]
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o For product quality, keep refrigerated.[5]

» Store in the original container to protect from light.[6]

Accidental Release Measures

In the event of a spill, clean it up immediately, observing all safety precautions.[1]

o Evacuate personnel to a safe area.[3]

o Ensure adequate ventilation.[3]

o Wear full personal protective equipment.[3]

» For solid spills, sweep up the material and place it into a suitable container for disposal.[1]

» For liquid spills, absorb the solution with a finely-powdered liquid-binding material like
diatomite.[3]

» Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

¢ Dispose of contaminated material according to local regulations.[3]

First Aid Measures

If Swallowed:
¢ Do NOT induce vomiting.[1]

« If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of
milk or water.[1]

o Call a physician immediately.[3][4]
Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1]
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e Remove any contact lenses.[3]
e Promptly call a physician.[3]
Skin Contact:

e Flush the skin with plenty of water for at least 15 minutes while removing contaminated
clothing and shoes.[1]

e Call a physician.[3]
Inhalation:
e Remove the individual from exposure and move them to fresh air immediately.[1]

o If breathing is difficult, give cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[3]

Disposal Plan

Dispose of contents and containers in accordance with local, regional, and national regulations.
[3] For unused or expired medicine not on the FDA flush list, it is recommended to:

Remove the drug from its original container.

¢ Mix the medicine with an undesirable substance such as dirt, cat litter, or used coffee
grounds. Do not crush tablets or capsules.[7]

» Place the mixture in a sealed plastic bag.[7]
e Dispose of the container in the household trash.[7]

o Scratch out all personal information on the prescription label of the empty container before
recycling or discarding it.[7]

Alternatively, utilize drug take-back locations or mail-back programs if available.[8]

Experimental Workflow: Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Lacidipine-
13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363099#personal-protective-equipment-for-
handling-lacidipine-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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